Cas no 5953-53-7 (Andrographolid)

• Product Name: Andrographolid
• CAS No: 5953-53-7
• MF: C₉H₁₅NO₃
• MW: 185.2203
• CID: 2009933

Andrographolid Chemical and Physical Properties

Names and Identifiers

• Andrographolid

Computed Properties

• Exact Mass: 185.105
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 353.7°Cat760mmHg
• Flash Point: 167.7°C
• Refractive Index: 1.581
• PSA: 60.77000
• LogP: -1.05760